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Compound of Interest

Compound Name: Deuterium sulfide

Cat. No.: B085110 Get Quote

This guide provides technical information for researchers, scientists, and drug development

professionals on the compatibility of various materials with deuterium sulfide (D₂S). Since

deuterium sulfide shares very similar chemical properties with hydrogen sulfide (H₂S), much

of the available data and standards for H₂S are referenced here as a close proxy.

Frequently Asked Questions (FAQs)
Q1: What are the primary safety concerns when handling deuterium sulfide?

A1: Deuterium sulfide, like hydrogen sulfide, is a highly toxic, flammable, and corrosive gas.

Key safety concerns include:

Toxicity: It is extremely toxic if inhaled.[1]

Flammability: D₂S is an extremely flammable gas and can form explosive mixtures with air.

[2]

Corrosivity: It can cause corrosion of certain materials, leading to equipment failure and

potential leaks.

Always handle deuterium sulfide in a well-ventilated area, preferably within a fume hood, and

use appropriate personal protective equipment (PPE), including a suitable respirator, chemical-

resistant gloves, and safety glasses.[3]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b085110?utm_src=pdf-interest
https://www.benchchem.com/product/b085110?utm_src=pdf-body
https://www.benchchem.com/product/b085110?utm_src=pdf-body
https://www.benchchem.com/product/b085110?utm_src=pdf-body
https://www.benchchem.com/product/b085110?utm_src=pdf-body
https://forum.enes26.ru/attachment.php?attachmentid=582&d=1409765851
https://standards.iteh.ai/catalog/standards/astm/4bad00f3-392b-45c0-928c-47d85f857388/astm-g31-21
https://www.benchchem.com/product/b085110?utm_src=pdf-body
https://cdn.standards.iteh.ai/samples/79658/3d1ff66613b54d529f2794870746bc87/ISO-15156-1-2020.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q2: I am selecting materials for a new experimental setup involving D₂S. What are the general

recommendations for metals?

A2: For environments containing wet H₂S (and by extension, D₂S), austenitic stainless steels

(e.g., 304, 316) are often a suitable choice, provided they are in the solution-annealed

condition and free of cold work intended to enhance mechanical properties.[4] For more severe

conditions, nickel-based alloys such as Alloy 625 may be required.[4] It is crucial to avoid

hardened steels, as they can be susceptible to sulfide stress cracking (SSC).[5]

Q3: Which polymers and elastomers are suitable for use as seals and tubing with D₂S?

A3: Fluoroelastomers like Viton® (FKM) and perfluoroelastomers (FFKM) generally exhibit

good resistance to H₂S and are recommended for sealing applications. PTFE and other

fluoropolymers are also highly resistant. However, some elastomers, such as nitrile rubber

(NBR), can degrade in the presence of H₂S, leading to hardening and a reduction in tensile

strength and elongation.[6] The suitability of a polymer depends on the temperature, pressure,

and presence of other chemicals.

Q4: I've noticed a black scale forming on the inside of my stainless steel reactor. What is it, and

should I be concerned?

A4: The black scale is likely iron sulfide, formed from the reaction of the deuterium sulfide
with the iron in the steel. The formation of various iron sulfide scales is a characteristic feature

of H₂S corrosion.[7] While a stable, non-porous iron sulfide layer can sometimes be protective,

a porous or flaky scale can accelerate corrosion. It is important to monitor the integrity of your

equipment, as this could be a sign of ongoing corrosion.

Q5: How does the presence of water affect material compatibility with D₂S?

A5: The presence of water significantly increases the corrosivity of deuterium sulfide. Wet

D₂S can form a weakly acidic solution, which is much more corrosive to metals than dry gas.

For many materials, the risk of sulfide stress cracking and other forms of hydrogen-related

damage is much higher in wet H₂S environments.[3][8]
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Issue Possible Cause(s) Recommended Action(s)

Leaks from fittings or seals
Elastomer degradation

(hardening, cracking).

Replace seals with a more

resistant material (e.g., FFKM).

Ensure proper installation and

torque.

Stress corrosion cracking of

metal components.

Inspect metal components for

cracks. Replace with a more

suitable alloy if necessary.

Discoloration or pitting of metal

surfaces
General or localized corrosion.

Evaluate the material's

suitability for the operating

conditions. Consider upgrading

to a more corrosion-resistant

alloy.

Presence of contaminants

(e.g., oxygen, chlorides).

Ensure high-purity D₂S and an

inert atmosphere if required.

Unexpected pressure drop in

the system

Permeation of D₂S through

polymer tubing.

Select tubing with lower

permeability to D₂S. Consider

using metal tubing for high-

pressure sections.

Brittle failure of metal

components

Sulfide stress cracking (SSC)

or hydrogen embrittlement.

Immediately depressurize the

system. Replace the failed

component with a material

resistant to SSC, as specified

in NACE MR0175/ISO 15156.

[4]

Quantitative Data on Material Compatibility
Note: The following data is for hydrogen sulfide (H₂S) and is expected to be a close

approximation for deuterium sulfide (D₂S).

Table 1: Corrosion Rates of Metals in H₂S Environments
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Material
H₂S
Concentration

Temperature
(°C)

Other
Conditions

Corrosion
Rate
(mm/year)

Mild Steel
1% in water-

saturated air
Ambient -

~0.8 (Maximum

rate observed)

Mild Steel
10% in water-

saturated air
21 - ~0.6

Mild Steel
10% in water-

saturated air
49 - ~0.72

Stainless Steel

(AISI 304)

Water-saturated

H₂S
Ambient

30 days

exposure
~0.006

Stainless Steel

(AISI 316)

Water-saturated

H₂S
Ambient

30 days

exposure
~0.005

Data synthesized from multiple sources indicating general trends.[9][10]

Table 2: Permeability of H₂S in Various Polymers

Polymer Temperature (°C)
Permeability Coefficient
(cm² s⁻¹ bar⁻¹)

Polyethylene 30-45 4.3 x 10⁻⁸

Silicone Polymers up to 55 8 x 10⁻⁷ to 8 x 10⁻⁵

Nylon Ambient
8 x 10⁻¹⁰ (for CO₂, H₂S

expected to be similar)

PTFE Ambient
8 x 10⁻⁵ (for CO₂, H₂S

expected to be similar)

Data extracted from studies on gas permeation through polymers.[11]
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1. Immersion Corrosion Testing (based on ASTM G31)

This protocol outlines a method to determine the mass loss corrosion rate of a material when

immersed in a D₂S-saturated solution.

Objective: To quantify the general corrosion rate of a material in a specific D₂S environment.

Methodology:

Specimen Preparation: Precisely measure and weigh the test coupons. Clean the surfaces

to remove any contaminants.

Test Environment: Prepare the test solution (e.g., deionized water, brine) in a sealed

vessel. Purge the solution with an inert gas (e.g., nitrogen) to remove oxygen, then

saturate it with D₂S gas at a controlled partial pressure.

Immersion: Suspend the test coupons in the solution, ensuring they are electrically

isolated from each other and the vessel.

Exposure: Maintain the vessel at the desired temperature and pressure for a

predetermined duration (e.g., 30 days).

Post-Test Analysis: Remove the coupons, carefully clean off any corrosion products

according to ASTM G1 procedures, and re-weigh them.

Calculation: Calculate the corrosion rate in mm/year or mils per year (mpy) based on the

mass loss, surface area, material density, and exposure time.[2][5][12][13][14]

2. Sulfide Stress Cracking (SSC) Resistance Test (based on NACE TM0177)

This protocol is used to evaluate the resistance of a material to cracking in a sour gas

environment under tensile stress.

Objective: To determine the susceptibility of a material to SSC in a D₂S environment.

Methodology:
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Specimen Preparation: Machine test specimens (e.g., tensile bars, C-rings) from the

material of interest.

Test Solution: Prepare NACE TM0177 Solution A (5% NaCl, 0.5% glacial acetic acid in

deionized water), and saturate it with H₂S (or D₂S) at 1 bar pressure.

Applying Stress: Apply a specific tensile stress to the specimen, often as a percentage of

its specified minimum yield strength (SMYS). This can be done using a proof ring or by

constant load.

Exposure: Immerse the stressed specimen in the test solution for a standard duration of

720 hours.

Evaluation: After exposure, visually examine the specimen under magnification for any

signs of cracking. Failure is defined as the appearance of cracks.[1][15][16][17][18]

Visualization
Below is a decision-making workflow for selecting materials for use with deuterium sulfide.
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Start: D₂S Application

Is the D₂S environment
wet or dry?

High or Low Pressure?

Wet

Carbon / Low Alloy Steel
(Dry service only)

Dry

High or Low Temperature?

Low Pressure

Is the material under
high tensile stress?

High Pressure

Austenitic Stainless Steel
(e.g., 316L, Annealed)

Low Temp

Duplex Stainless Steel

High Temp Low Stress

Consult NACE MR0175/
ISO 15156

High Stress

Nickel-Based Alloy
(e.g., Inconel, Hastelloy)

Click to download full resolution via product page

Caption: Material selection workflow for D₂S environments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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